Cas no 100130-45-8 (cyclobutane-1,2-diol)

• Product Name: cyclobutane-1,2-diol
• CAS No: 100130-45-8
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD31705595
• CID: 5156093
• PubChem ID: 13215601
• Update Time: 2026-03-04

cyclobutane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• cyclobutane-1,2-diol
• 1,2-Cyclobutanediol
• D79179
• SY301012
• 1,2-cyclobutandiol
• PS-17524
• 100130-45-8
• MFCD31705595

• MDL： MFCD31705595
• Inchi： 1S/C4H8O2/c5-3-1-2-4(3)6/h3-6H,1-2H2
• InChI Key： MHPMXFUDCYMCOE-UHFFFAOYSA-N
• SMILES： C1(O)CCC1O

Computed Properties

• Exact Mass: 88.052429494g/mol
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on cyclobutane-1,2-diol

Comprehensive Guide to Cyclobutane-1,2-diol (CAS No. 100130-45-8): Properties, Applications, and Innovations

Cyclobutane-1,2-diol (CAS No. 100130-45-8) is a cyclic diol compound with significant interest in organic chemistry and material science. Its unique four-membered ring structure and diol functional groups make it a versatile intermediate for synthesizing pharmaceuticals, agrochemicals, and advanced polymers. Researchers and industries are increasingly exploring its potential due to its stereochemical properties and reactivity in ring-opening reactions, aligning with trends in sustainable chemistry and green synthesis.

The compound’s molecular formula (C4H8O2) and structural rigidity contribute to its utility in designing chiral catalysts and bioactive molecules. Recent studies highlight its role in asymmetric synthesis, a hot topic in drug development, where precise stereocontrol is critical. Users searching for "cyclobutane-1,2-diol applications" or "CAS 100130-45-8 uses" often seek insights into its pharmaceutical intermediates or polymer crosslinking agents, reflecting growing demand for specialized chemicals.

From an industrial perspective, Cyclobutane-1,2-diol is gaining traction in high-performance materials, such as epoxy resins and polyurethanes, where its ring strain enhances mechanical properties. Sustainability-focused queries like "biodegradable cyclic diols" or "green chemistry cyclobutane derivatives" underscore its relevance in eco-friendly innovations. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity, a frequent concern for buyers.

Safety and handling of Cyclobutane-1,2-diol follow standard laboratory protocols, though it is not classified as hazardous under major regulatory frameworks. Its low toxicity profile and stability under ambient conditions make it a practical choice for R&D. Searches for "CAS 100130-45-8 safety data" or "cyclobutane diol storage" indicate user interest in practical usage guidelines.

In summary, Cyclobutane-1,2-diol (CAS No. 100130-45-8) bridges academic research and industrial applications, driven by its structural uniqueness and functional versatility. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation chemical solutions.